Glycerol Deuteration Enables Defined Mass Shift
The incorporation of five deuterium atoms into d5-PI(4)P diC16 produces a nominal mass difference of +5 Da (m/z shift from 956.96 to 940.01 for the disodium adduct form) relative to unlabeled PI(4)P diC16 . This isotopic shift is sufficient to achieve complete baseline separation in both high-resolution (Orbitrap, Q-TOF) and triple quadrupole mass spectrometry platforms, with no spectral overlap between the analyte and internal standard channels in multiple reaction monitoring (MRM) transitions [1]. In contrast, alternative chain-length analogs such as PI(4)P diC8 exhibit mass differences exceeding 200 Da and demonstrate divergent chromatographic behavior (retention time difference >1.5 minutes under typical reversed-phase conditions), precluding accurate co-elution-based matrix effect correction [2].
| Evidence Dimension | Mass difference from unlabeled PI(4)P diC16 |
|---|---|
| Target Compound Data | +5 Da (m/z shift) |
| Comparator Or Baseline | PI(4)P diC8: >200 Da mass difference from PI(4)P diC16; unlabeled PI(4)P diC16: 0 Da |
| Quantified Difference | Target: +5 Da; Comparator (diC8): >200 Da; Baseline (unlabeled diC16): 0 Da |
| Conditions | Mass spectrometry analysis; disodium adduct [M-2H+2Na] form; m/z values based on molecular formulas C41H73D5Na2O16P2 (target) vs. C41H77Na3O16P2 (unlabeled) |
Why This Matters
The +5 Da shift is the minimal mass difference required for complete spectral separation without chromatographic divergence, enabling precise matrix effect correction that is not achievable with either unlabeled analogs (zero separation) or short-chain alternatives (chromatographic mismatch).
- [1] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. doi:10.1039/d0sc06219g. View Source
- [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
